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Cat. No.: B607339 Get Quote

An In-Depth Technical Guide to Epelsiban Besylate as a Selective Oxytocin Antagonist

Abstract
Epelsiban (GSK557296) is a potent, selective, and orally bioavailable non-peptide antagonist of

the oxytocin receptor (OTR).[1] Developed initially for conditions such as premature ejaculation

and preterm labor, its high affinity and remarkable selectivity for the OTR over closely related

vasopressin receptors have made it a significant tool in pharmacological research.[2][3][4] This

guide provides a comprehensive technical overview of Epelsiban Besylate, including its

mechanism of action, detailed pharmacological data, experimental protocols for its

characterization, and its selectivity profile, intended for researchers and professionals in drug

development.

Chemical and Physical Properties
Epelsiban is a pyridyl-2,5-diketopiperazine derivative.[1] The besylate salt, Epelsiban
Besylate, enhances its aqueous solubility.[3]

Chemical Name: (3R,6R)-3-(2,3-dihydro-1H-inden-2-yl)-1-[(1R)-1-(2,6-dimethylpyridin-3-

yl)-2-(morpholin-4-yl)-2-oxoethyl]-6-[(1S)-1-methylpropyl]piperazine-2,5-dione

monobenzenesulfonate[5]

Molecular Formula (Besylate): C36H44N4O7S[6][7]
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Molecular Weight (Besylate): 676.83 g/mol [7]

CAS Registry Number (Besylate): 1159097-48-9[5]

Mechanism of Action
Epelsiban exerts its pharmacological effect by acting as a competitive antagonist at the

oxytocin receptor (OTR). The OTR is a class A G-protein-coupled receptor (GPCR)

predominantly coupled to the Gαq/11 protein.

Upon binding of the endogenous ligand, oxytocin, the OTR activates Phospholipase C (PLC).

PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary

messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on

the sarcoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.

The resulting increase in intracellular Ca2+ concentration is the primary driver for smooth

muscle contraction in tissues like the myometrium.

Epelsiban, by binding to the OTR, sterically hinders oxytocin from accessing its binding site.

This prevents the conformational change required for G-protein activation, thereby blocking the

entire downstream signaling cascade and inhibiting oxytocin-induced physiological responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607339#epelsiban-besylate-as-a-selective-oxytocin-
antagonist]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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